Cas no 2171600-60-3 (2-amino-4-(1-cyanoethoxy)butanamide)

• Product Name: 2-amino-4-(1-cyanoethoxy)butanamide
• CAS No: 2171600-60-3
• MF: C₇H₁₃N₃O₂
• MW: 171.197021245956
• CID: 5837732
• PubChem ID: 165520541
• Update Time: 2025-06-08

2-amino-4-(1-cyanoethoxy)butanamide Chemical and Physical Properties

Names and Identifiers

• 2-amino-4-(1-cyanoethoxy)butanamide
• EN300-1298841
• 2171600-60-3

• Inchi： 1S/C7H13N3O2/c1-5(4-8)12-3-2-6(9)7(10)11/h5-6H,2-3,9H2,1H3,(H2,10,11)
• InChI Key： MMHAVICUPYTLCZ-UHFFFAOYSA-N
• SMILES： O(C(C#N)C)CCC(C(N)=O)N

Computed Properties

• Exact Mass: 171.100776666g/mol
• Monoisotopic Mass: 171.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 102Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-amino-4-(1-cyanoethoxy)butanamide

Introduction to 2-amino-4-(1-cyanoethoxy)butanamide (CAS No. 2171600-60-3)

2-amino-4-(1-cyanoethoxy)butanamide, identified by its Chemical Abstracts Service (CAS) number 2171600-60-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a unique structural motif combining an amide group with an ethoxy-substituted cyanoalkyl chain, exhibits promising properties that make it a valuable intermediate in the development of novel therapeutic agents.

The molecular structure of 2-amino-4-(1-cyanoethoxy)butanamide consists of a four-carbon backbone, where the first carbon is part of an amine group, the second carbon is linked to an ethoxy-cyano substituent, and the fourth carbon is part of the amide functionality. This arrangement imparts a high degree of reactivity and versatility, allowing for further functionalization and derivatization to create more complex molecules.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various biological pathways relevant to human health. Among these pathways, those involving protein-protein interactions and enzyme catalysis have been extensively studied due to their critical roles in disease mechanisms. The structural features of 2-amino-4-(1-cyanoethoxy)butanamide make it an attractive scaffold for designing molecules that can modulate such interactions.

One of the most compelling aspects of this compound is its potential as a kinase inhibitor. Kinases are a large family of enzymes that play key roles in cell signaling, and dysregulation of their activity is implicated in numerous diseases, including cancer. By incorporating the cyanoethoxy group into the molecular framework, researchers can fine-tune the electronic properties and steric hindrance around the binding site of target kinases, thereby enhancing binding affinity and selectivity.

Recent studies have demonstrated that derivatives of 2-amino-4-(1-cyanoethoxy)butanamide can effectively inhibit specific kinases by competing with natural substrates or by inducing conformational changes in the enzyme active site. For instance, modifications to the amide bond or the ethoxy-cyano moiety have been shown to improve solubility and metabolic stability, which are crucial factors for drug-like properties. These findings highlight the compound's potential as a lead molecule in kinase-targeted drug discovery.

Beyond kinases, 2-amino-4-(1-cyanoethoxy)butanamide has also been explored as a precursor for developing compounds with antimicrobial and anti-inflammatory properties. The presence of both amino and cyano functional groups provides multiple sites for chemical modification, enabling the synthesis of molecules that can interact with bacterial enzymes or inflammatory mediators. Preliminary in vitro studies have shown that certain derivatives exhibit promising activity against resistant bacterial strains, suggesting their utility in combating infections caused by multidrug-resistant pathogens.

The synthesis of 2-amino-4-(1-cyanoethoxy)butanamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions followed by amidation steps. The use of advanced catalytic systems has further streamlined these processes, making it feasible to produce larger quantities for preclinical testing. Additionally, green chemistry principles have been increasingly applied to minimize waste and improve sustainability in the synthesis workflow.

The pharmacokinetic profile of 2-amino-4-(1-cyanoethoxy)butanamide and its derivatives is another critical area of investigation. Factors such as absorption, distribution, metabolism, excretion (ADME), and toxicity (Tox) are carefully evaluated to assess their potential as drug candidates. Computational modeling techniques have been employed to predict these properties before experimental validation, significantly reducing the time and cost associated with drug development.

In conclusion,2-amino-4-(1-cyanoethoxy)butanamide (CAS No. 2171600-60-3) represents a versatile scaffold with broad applications in medicinal chemistry. Its unique structural features enable modifications aimed at targeting various therapeutic areas, including oncology and infectious diseases. As research continues to uncover new biological targets and mechanisms, compounds derived from this scaffold are expected to play an increasingly important role in addressing unmet medical needs.